Cas no 942598-44-9 (Methyl 3-bromo-4-cyanobenzoate)

• Product Name: Methyl 3-bromo-4-cyanobenzoate
• CAS No: 942598-44-9
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD14635858
• CID: 1038684
• PubChem ID: 23379143
• Update Time: 2025-05-25

Methyl 3-bromo-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-cyanobenzoate
• AKOS016002776
• 3-Bromo-4-cyano-benzoic acid methyl ester
• FT-0716968
• 942598-44-9
• Methyl3-bromo-4-cyanobenzoate
• 3-bromo-4-cyano-benzoic acid methylester
• AS-44980
• NPUBMRDPZDMJDK-UHFFFAOYSA-N
• DTXSID90633487
• AB9633
• A859488
• MFCD14635858
• SCHEMBL2143380
• DB-370806

• MDL： MFCD14635858
• Inchi： 1S/C9H6BrNO2/c1-13-9(12)6-2-3-7(5-11)8(10)4-6/h2-4H,1H3
• InChI Key： NPUBMRDPZDMJDK-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(C(=O)OC)=C1

Computed Properties

• Exact Mass: 238.95819g/mol
• Monoisotopic Mass: 238.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-bromo-4-cyanobenzoate

Methyl 3-Bromo-4-Cyanobenzoate: A Comprehensive Overview

Methyl 3-bromo-4-cyanobenzoate, with the CAS number 942598-44-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also known as methyl 3-bromo-4-cyanobenzoate, is a derivative of benzoic acid, featuring a methyl ester group, a bromine atom at the meta position, and a cyano group at the para position. The combination of these substituents imparts unique electronic and structural properties to the molecule, making it a valuable component in various chemical reactions and applications.

The synthesis of methyl 3-bromo-4-cyanobenzoate typically involves multi-step processes that require precise control over reaction conditions. One common approach is the bromination of a cyano-substituted benzoic acid derivative, followed by esterification to introduce the methyl group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing energy consumption.

One of the key areas where methyl 3-bromo-4-cyanobenzoate has found applications is in organic synthesis as an intermediate for constructing complex molecules. The bromine atom at the meta position serves as an excellent leaving group, facilitating nucleophilic substitution reactions. Similarly, the cyano group at the para position can undergo various transformations, such as reduction to form an amine or elimination to generate an alkene. These versatile reactivity patterns make this compound a valuable building block in medicinal chemistry and agrochemical development.

Recent studies have highlighted the potential of methyl 3-bromo-4-cyanobenzoate in materials science, particularly in the development of advanced polymers and functional materials. The compound's ability to undergo polymerization under specific conditions has led to its use in creating high-performance polymers with tailored properties, such as improved thermal stability and mechanical strength. Additionally, its electronic properties make it a candidate for applications in organic electronics, including semiconductors and conductive polymers.

In terms of biological activity, methyl 3-bromo-4-cyanobenzoate has shown promise as a lead compound for drug discovery. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Furthermore, its brominated structure may confer it with antiviral properties, which are currently being investigated in academic research settings.

The spectroscopic properties of methyl 3-bromo-4-cyanobenzoate have also been extensively studied using techniques such as UV-vis spectroscopy and NMR spectroscopy. These studies provide insights into the electronic transitions and molecular interactions that govern its reactivity and stability. For example, the presence of electron-withdrawing groups like bromine and cyano enhances conjugation within the aromatic ring, leading to bathochromic shifts in UV absorption spectra.

In conclusion, methyl 3-bromo-4-cyanobenzoate (CAS No. 942598-44-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of substituents makes it an invaluable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.